Cas no 102433-08-9 (Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI))

• Product Name: Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI)
• CAS No: 102433-08-9
• MF: C₁₂H₂₀Cl₂N₆O₄
• MW: 383.230999946594
• CID: 195657
• PubChem ID: 71301090
• Update Time: 2025-04-19

Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-3-[(1R,3R)-3-[[2-chloroethyl(nitroso)carbamoyl]amino]cyclohexyl]-1-nitrosourea
• 102433-08-9
• Urea, 1,1'-(1,3-cyclohexylene)bis(3-(2-chloroethyl)-3-nitroso-, (E)-
• DTXSID40907529
• trans-1,1'-(1,3-Cyclohexylene)bis(3-(2-chloroethyl)-3-nitrosourea)
• N',N'''-Cyclohexane-1,3-diylbis[N-(2-chloroethyl)-N-nitrosocarbamimidic acid]
• Urea,N,N''-1,3-cyclohexanediylbis[N'-(2-chloroethyl)-N'-nitroso-, trans- (9CI)

• Inchi： 1S/C12H20Cl2N6O4/c13-4-6-19(17-23)11(21)15-9-2-1-3-10(8-9)16-12(22)20(18-24)7-5-14/h9-10H,1-8H2,(H,15,21)(H,16,22)/t9-,10-/m1/s1
• InChI Key： BCLXFHKREAITIH-NXEZZACHSA-N
• SMILES： ClCCN(C(N[C@@H]1CCC[C@H](C1)NC(N(CCCl)N=O)=O)=O)N=O

Computed Properties

• Exact Mass: 382.092309g/mol
• Monoisotopic Mass: 382.092309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 383.23g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 124Ų